Cas no 59810-21-8 (Heptadecanetetracarboxylic acid, 1-methyl ester)

• Product Name: Heptadecanetetracarboxylic acid, 1-methyl ester
• CAS No: 59810-21-8
• MF: C₂₂H₃₅O₈
• MW: 427.508507966995
• CID: 337228
• PubChem ID: 71442684
• Update Time: 2025-04-19

Heptadecanetetracarboxylic acid, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptadecanetetracarboxylic acid, 1-methyl ester
• 1-methoxycarbonylheptadecane-1,1,2-tricarboxylate
• 59810-21-8
• DTXSID30851547
• 1-Methoxy-1-oxooctadecane-2,2,3-tricarboxylate

• Inchi： 1S/C22H38O8/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18(23)24)22(19(25)26,20(27)28)21(29)30-2/h17H,3-16H2,1-2H3,(H,23,24)(H,25,26)(H,27,28)/p-3
• InChI Key： ZPCLAULAOIHSIG-UHFFFAOYSA-K
• SMILES： O(C)C(C(C(=O)[O-])(C(=O)[O-])C(C(=O)[O-])CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 427.23325
• Monoisotopic Mass: 427.23319307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 146.69